Cas no 1780726-89-7 (3-Bromo-5-(tert-butyl)isoxazole)

• Product Name: 3-Bromo-5-(tert-butyl)isoxazole
• CAS No: 1780726-89-7
• MF: C₇H₁₀BrNO
• MW: 204.06440114975
• MDL: MFCD32220303
• CID: 5521147
• Update Time: 2026-03-10

3-Bromo-5-(tert-butyl)isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(tert-butyl)isoxazole
• Isoxazole, 3-bromo-5-(1,1-dimethylethyl)-
• 3-bromo-5-tert-butyl-1,2-oxazole

• MDL： MFCD32220303
• Inchi： 1S/C7H10BrNO/c1-7(2,3)5-4-6(8)9-10-5/h4H,1-3H3
• InChI Key： MBDCFUHDHADNLB-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=CC(Br)=N1

Experimental Properties

• Density: 1.375±0.06 g/cm3(Predicted)
• Boiling Point: 215.0±20.0 °C(Predicted)
• pka: -5.12±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 3-Bromo-5-(tert-butyl)isoxazole

Comprehensive Overview of 3-Bromo-5-(tert-butyl)isoxazole (CAS No. 1780726-89-7): Properties, Applications, and Industry Insights

In the realm of heterocyclic chemistry, 3-Bromo-5-(tert-butyl)isoxazole (CAS No. 1780726-89-7) has emerged as a versatile building block for pharmaceutical and agrochemical research. This brominated isoxazole derivative is characterized by its unique molecular structure, combining a reactive bromine atom with a sterically demanding tert-butyl group. Such structural features make it particularly valuable for cross-coupling reactions and medicinal chemistry applications, aligning with current trends in targeted drug discovery and sustainable synthesis methodologies.

The growing interest in isoxazole-based compounds stems from their demonstrated bioactivity in modulating various biological pathways. Researchers are actively investigating 3-Bromo-5-(tert-butyl)isoxazole as a precursor for developing novel kinase inhibitors and anti-inflammatory agents, addressing the pharmaceutical industry's need for more selective therapeutic compounds. Its CAS number 1780726-89-7 serves as a crucial identifier in chemical databases, facilitating patent searches and regulatory compliance documentation.

From a synthetic chemistry perspective, the compound's bromine substituent offers excellent opportunities for palladium-catalyzed reactions, including Buchwald-Hartwig aminations and Suzuki-Miyaura couplings. This reactivity profile positions 3-Bromo-5-(tert-butyl)isoxazole as a valuable intermediate in the construction of complex molecular architectures, particularly in fragment-based drug design approaches that dominate modern drug discovery pipelines.

Recent advancements in green chemistry have highlighted the importance of efficient synthetic routes for heterocyclic bromides. The tert-butyl group in 3-Bromo-5-(tert-butyl)isoxazole contributes to improved solubility in organic media, potentially reducing the need for hazardous solvents in downstream applications. This aspect resonates with the chemical industry's shift toward more sustainable practices and the increasing demand for eco-friendly synthetic intermediates.

The analytical characterization of CAS 1780726-89-7 typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. Quality control protocols for 3-Bromo-5-(tert-butyl)isoxazole often include HPLC analysis to ensure compliance with the stringent standards required for pharmaceutical intermediates.

In material science applications, the isoxazole ring system has shown promise in the development of functional materials with tailored electronic properties. The bromine atom in 3-Bromo-5-(tert-butyl)isoxazole serves as an excellent handle for further functionalization, enabling its incorporation into conjugated systems for potential use in organic electronics and optoelectronic devices.

Storage and handling recommendations for 3-Bromo-5-(tert-butyl)isoxazole emphasize protection from moisture and light, with typical storage conditions under inert atmosphere at low temperatures. These precautions maintain the compound's stability and extend its shelf life, important considerations for research laboratories and industrial users alike.

The global market for specialty chemical intermediates like 3-Bromo-5-(tert-butyl)isoxazole continues to expand, driven by increasing R&D investments in the life sciences sector. Patent analysis reveals growing intellectual property activity surrounding isoxazole derivatives, particularly in therapeutic areas such as oncology and metabolic disorders where small molecule modulators are in high demand.

Future research directions for CAS 1780726-89-7 may explore its potential in click chemistry applications or as a scaffold for proteolysis targeting chimeras (PROTACs). The compound's structural features make it an attractive candidate for these cutting-edge approaches in chemical biology and drug development, areas that currently dominate scientific literature and conference discussions.

For researchers seeking reliable sources of 3-Bromo-5-(tert-butyl)isoxazole, verification of the CAS registry number 1780726-89-7 ensures procurement of the correct material. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis, supporting the compound's use in regulated research environments and quality-driven applications.